Cas no 112898-10-9 (b-D-Glucopyranosylamine,2-[acetyl(6-amino-1-oxohexyl)amino]-2-deoxy-)
112898-10-9 structure
Product Name:b-D-Glucopyranosylamine,2-[acetyl(6-amino-1-oxohexyl)amino]-2-deoxy-
CAS No:112898-10-9
MF:C14H27N3O6
MW:333.380684137344
CID:136467
PubChem ID:3482419
Update Time:2025-04-19
b-D-Glucopyranosylamine,2-[acetyl(6-amino-1-oxohexyl)amino]-2-deoxy- Chemical and Physical Properties
Names and Identifiers
-
- b-D-Glucopyranosylamine,2-[acetyl(6-amino-1-oxohexyl)amino]-2-deoxy-
- 2-ACETAMIDO-N-(E-AMINOCAPROYL)-2-DEOXY-B-D-GLUCOPYRANOSYLAMINE
- 2-Acetamido-N-(e-aminocaproyl)-2-deoxy-β-D-glucopyranosylamine
- N-[(2R,3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]-6-aminohexanamide
- 2-Acetamido-N-(e-aminocaproyl)-2-deoxy-
- 2-Acetamido-N-(e-aminocaproyl)-2-deoxy-Beta-D-glucopyranosylamine
- A-D-glucopyranosylamine
- CNAG
- 2-acetamido-N-(epsilon-aminocaproyl)-*2-deoxy-B-D
- 2-acetamido-N-(epsilon-aminocaproyl)-2-deoxy-beta-D-gluc..
- 2-Acetamido-N-(e-aminocaproyl)-2-deoxy--D-glucopyranosylamine
- 2-Acetamido-N-(ω-aminocaproyl)-2-deoxy-β-D-glucopyranosylamine
- 2-Acetamido-N-(E-aminocarproyl)-2-deoxy-β-D-glucopyranosylamine
- 2-Acetamido-N-(E-aminocarproyl)-2-deoxy-beta-D-glucopyranosylamine
- N-[3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]-6-aminohexanamide
- 112898-10-9
- AB02334
- 2-Acetamido-N-(e-aminocaproyl)-2-deoxy- beta -D-glucopyranosylamine
- J-002864
- FT-0610935
- DB-041132
- 2-Acetamido-N-(e-aminocaproyl)-2-deoxy-b-D-glucopyranosyl amine
-
- Inchi: 1S/C14H27N3O6/c1-8(19)16-11-13(22)12(21)9(7-18)23-14(11)17-10(20)5-3-2-4-6-15/h9,11-14,18,21-22H,2-7,15H2,1H3,(H,16,19)(H,17,20)
- InChI Key: NLQMXQHRYQBRAG-UHFFFAOYSA-N
- SMILES: O1C(CO)C(C(C(C1NC(CCCCCN)=O)NC(C)=O)O)O
Computed Properties
- Exact Mass: 333.19000
- Monoisotopic Mass: 333.18998559g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.5
- Topological Polar Surface Area: 154Ų
Experimental Properties
- Melting Point: 193-195°C
- PSA: 154.14000
- LogP: -0.95250
b-D-Glucopyranosylamine,2-[acetyl(6-amino-1-oxohexyl)amino]-2-deoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-220692-10 mg |
2-Acetamido-N-(e-aminocaproyl)-2-deoxy-β-D-glucopyranosylamine, |
112898-10-9 | 10mg |
¥2,858.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-220692-10mg |
2-Acetamido-N-(e-aminocaproyl)-2-deoxy-β-D-glucopyranosylamine, |
112898-10-9 | 10mg |
¥2858.00 | 2023-09-05 | ||
| A2B Chem LLC | AE15585-10mg |
2-ACETAMIDO-N-(E-AMINOCAPROYL)-2-DEOXY-BETA-D-GLUCOPYRANOSYLAMINE |
112898-10-9 | 10mg |
$1175.00 | 2024-04-20 | ||
| A2B Chem LLC | AE15585-100mg |
2-ACETAMIDO-N-(E-AMINOCAPROYL)-2-DEOXY-BETA-D-GLUCOPYRANOSYLAMINE |
112898-10-9 | 100mg |
$3425.00 | 2024-04-20 |
b-D-Glucopyranosylamine,2-[acetyl(6-amino-1-oxohexyl)amino]-2-deoxy- Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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